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This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

Avelumab Copay Card program, commercially known as CoverOne.

Troubleshooting Guide
This guide addresses specific issues that may arise during the enrollment and claims

submission process for the Avelumab Copay Card.

Issue: Claim Denial

If a claim submitted for copay assistance is denied, consider the following potential causes and

solutions:
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Potential Cause Troubleshooting Steps

Ineligible Insurance

The Avelumab Copay Card is for commercially

insured patients only. It cannot be used with

government insurance programs such as

Medicare, Medicaid, or other federal or state-

funded plans.[1] Verify the patient's insurance

coverage and ensure it is a commercial plan.

Out-of-Network Provider

The healthcare provider or pharmacy may be

out-of-network for the patient's insurance plan.

Confirm the network status of the provider with

the insurance company.

Missing Pre-authorization

Some insurance plans require pre-authorization

for avelumab. Check with the patient's

insurance provider to see if pre-authorization is

required and was obtained before treatment.

Incorrect Billing Codes

The claim may have been submitted with

incorrect diagnosis or procedure codes.

CoverOne provides resources on appropriate

billing codes (HCPCS, CPT, ICD-10-CM, NDC).

[2] Verify that the correct codes were used on

the claim form.

Incomplete or Inaccurate Explanation of

Benefits (EOB)

The submitted EOB may be missing necessary

information, such as the insurer's name, plan

details, or confirmation that avelumab was

administered in an outpatient setting and paid

for separately.[1] Ensure the EOB is complete

and accurate before submission.

Claim Submitted After Deadline

Claims must be submitted to CoverOne within

180 days of the date of the EOB from the

primary insurance company.[1]
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Bundled Payment Arrangement

The copay program does not cover inpatient

hospital claims or situations where there is a

bundled payment arrangement with no separate

patient copay for avelumab.[1]

Issue: Enrollment Difficulties

If you encounter problems during the enrollment process, consider the following:

Potential Cause Troubleshooting Steps

Incomplete Enrollment Form

Ensure all required fields on the CoverOne

Enrollment Form are completed accurately.[3]

This includes patient information, physician

information, and insurance details.

Missing Prescription

If applying for the Patient Assistance Program

for uninsured patients, a prescription for

avelumab must be included with the enrollment

form.[3]

Incorrect Submission Method

Enrollment can be completed online through the

CoverOne portal or by faxing the completed

enrollment form to 1-800-214-7295.[3]

Frequently Asked Questions (FAQs)
Q1: Who is eligible for the Avelumab Copay Card?

A1: To be eligible for the Avelumab Copay Card through the CoverOne program, a patient must

be privately insured.[1] Patients covered by government healthcare programs like Medicare or

Medicaid are not eligible.[1]

Q2: How much financial assistance does the copay card provide?

A2: Eligible patients may pay as little as $0 for their avelumab treatment, with a maximum

annual benefit of $30,000.[1]
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Q3: How is a claim for copay assistance submitted?

A3: After the patient's commercial insurance has processed the claim for avelumab, an

Explanation of Benefits (EOB) must be submitted to CoverOne.[1] The EOB must show that

avelumab was administered in an outpatient setting and was paid for separately by the

insurance plan.[1]

Q4: What should I do if a patient's insurance coverage changes?

A4: If a patient's insurance status changes, you must notify CoverOne immediately.[1]

Q5: Where can I find the enrollment form for the Avelumab Copay Card program?

A5: The CoverOne Enrollment Form can be found on the CoverOne website and can be

submitted online or via fax.[3]

Q6: Does the copay card cover the cost of administering avelumab?

A6: No, the copay program does not assist with healthcare premiums or drug administration

services.[1]

Experimental Protocol: Enrollment and Claim
Submission
This protocol outlines the step-by-step process for enrolling a patient in the Avelumab Copay

Card program and submitting a claim for assistance.

Objective: To successfully obtain copay assistance for an eligible, commercially insured patient

prescribed avelumab.

Materials:

Completed CoverOne Enrollment Form[3]

Patient's commercial insurance information

Prescription for avelumab (for Patient Assistance Program enrollment)[3]
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Explanation of Benefits (EOB) from the patient's commercial insurer

Procedure:

Part 1: Enrollment

Determine Eligibility: Confirm that the patient has private/commercial health insurance.

Complete the Enrollment Form: Fill out the CoverOne BAVENCIO Enrollment Form with the

patient's and physician's information.

Submit the Enrollment Form:

Online: Submit the completed form through the CoverOne Enrollment Portal.

Fax: Fax the completed form to 1-800-214-7295.[3]

Await Confirmation: A CoverOne representative will provide notification of the patient's

eligibility determination.

Part 2: Claim Submission

Administer Avelumab: Provide the patient with their prescribed avelumab treatment.

Bill Primary Insurance: Submit a claim for the avelumab treatment to the patient's

commercial insurance plan.

Obtain the EOB: Once the insurance company has processed the claim, obtain the

Explanation of Benefits (EOB).

Verify EOB Information: Ensure the EOB includes the insurer's name, plan information, and

indicates that avelumab was administered in an outpatient setting and paid for separately.[1]

Submit the EOB to CoverOne: Submit the EOB to CoverOne for copay assistance

processing. Claims must be submitted within 180 days of the EOB date.[1]

Avelumab Copay Card Program Workflow
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Caption: Workflow for the Avelumab Copay Card Program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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